![molecular formula C10H13NO3 B8406258 Ethyl 3-[(furan-2-ylmethylene)amino]propanoate](/img/structure/B8406258.png)
Ethyl 3-[(furan-2-ylmethylene)amino]propanoate
Cat. No. B8406258
M. Wt: 195.21 g/mol
InChI Key: UPFWCJHOKRTLCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:15].[CH3:17][CH2:18][OH:19].[Na+:16].[o:1]1[c:2]([CH:6]=[N:7][CH2:8][CH2:9][C:10](=[O:11])[O:12][CH2:13][CH3:14])[cH:3][cH:4][cH:5]1>>[o:1]1[c:2]([CH2:6][NH:7][CH2:8][CH2:9][C:10](=[O:11])[O:12][CH2:13][CH3:14])[cH:3][cH:4][cH:5]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CCN=Cc1ccco1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOC(=O)CCNCc1ccco1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
